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Get Quote

Executive Summary
In the high-stakes environment of pharmaceutical process chemistry, 2-[2-Chloro-6-
(methoxycarbonyl)phenyl]acetic acid represents a critical structural motif. It functions

primarily as a regio-selective building block for polycyclic heterocycles (such as isocoumarins

and isoindolinones) and serves as a vital impurity standard in the quality control of phenylacetic

acid-derived NSAIDs (e.g., Diclofenac, Aceclofenac).

Precise characterization of its molecular weight (228.63 g/mol ) and fragmentation pattern is

essential to distinguish it from its structural isomers (e.g., 4-chloro analogues) during impurity

profiling. This guide outlines the definitive physicochemical data, synthetic pathways, and

validation protocols required for its use in R&D and GMP environments.
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The following data constitutes the core identity of the molecule. In analytical workflows, the

monoisotopic mass is the critical parameter for High-Resolution Mass Spectrometry (HRMS)

confirmation.

Table 1: Core Chemical Specifications
Parameter Value Technical Note

Chemical Name

2-[2-Chloro-6-

(methoxycarbonyl)phenyl]aceti

c acid

IUPAC nomenclature based on

phenylacetic acid scaffold.

CAS Number 1803599-41-8
Primary identifier for this

specific regioisomer.[1]

Molecular Formula C₁₀H₉ClO₄
Confirmed by elemental

analysis.

Molecular Weight (Average) 228.63 g/mol
Used for stoichiometric

calculations in synthesis.

Monoisotopic Mass 228.019 g/mol

Target m/z for Mass

Spectrometry ([M-H]⁻ ≈

227.011).

Physical State Off-white to pale yellow solid
Hygroscopic; store under inert

atmosphere.

Solubility
DMSO, Methanol, Ethyl

Acetate

Poor solubility in water; soluble

in alkaline aqueous buffers.

pKa (Predicted) ~3.8 (Carboxylic Acid)
The acid moiety ionizes readily

at physiological pH.

Synthetic Causality & Pathways
The synthesis of this molecule is non-trivial due to the need for regioselectivity. A standard

Friedel-Crafts approach often yields mixtures. The preferred "Senior Scientist" route involves

the controlled methanolysis of 3-chlorohomophthalic anhydride. This method ensures the

correct positioning of the ester and acid groups via steric control.
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Mechanism of Action
The chlorine atom at position 2 (ortho to the acetic acid chain) provides steric hindrance,

directing nucleophilic attack by methanol to the less hindered carbonyl of the anhydride, or

requiring specific catalytic conditions to achieve the desired mono-ester.

Diagram 1: Regioselective Synthesis Workflow
The following workflow illustrates the logic flow from precursor selection to final isolation,

highlighting the critical decision points for purity.

3-Chloro-2-methylbenzoic Acid Ortho-Lithiation
(LDA/THF, -78°C)

 Activation Carboxylation (CO2)
& Cyclization

 Ring Formation 3-Chlorohomophthalic
Anhydride

 Dehydration Controlled Methanolysis
(MeOH, 0°C)

 Regioselective Opening Target Molecule:
2-[2-Chloro-6-(methoxycarbonyl)

phenyl]acetic acid

 Yield: ~65%

Click to download full resolution via product page

Caption: Figure 1.[2] Regioselective synthesis via homophthalic anhydride ring-opening,

ensuring correct ester/acid placement.

Analytical Validation Protocols
Trustworthiness in data comes from self-validating systems. Merely running an HPLC is

insufficient; one must verify the identity against potential regioisomers.

Protocol A: High-Resolution Mass Spectrometry (HRMS)
Objective: Confirm Molecular Weight (228.63 g/mol ) and exclude de-chlorinated impurities.

Instrument: Q-TOF or Orbitrap MS.

Ionization: Electrospray Ionization (ESI) in Negative Mode (ESI-).

Reasoning: The carboxylic acid group deprotonates easily, providing a strong [M-H]⁻

signal.

Expected Signals:

[M-H]⁻: m/z 227.011 (Base peak).
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Isotope Pattern: Look for the characteristic 3:1 ratio of ³⁵Cl to ³⁷Cl isotopes (m/z 227.011

vs 229.008). This confirms the presence of exactly one chlorine atom.

Fragmentation (MS/MS):

Loss of CO₂ (44 Da) from the carboxylic acid → m/z ~183.

Loss of Methanol (32 Da) from the ester → m/z ~195.

Protocol B: NMR Structural Confirmation
Objective: Distinguish from the 4-chloro isomer.

¹H NMR (DMSO-d₆):

Look for the singlet of the methyl ester (-OCH₃) at ~3.6-3.8 ppm.

Look for the singlet of the methylene group (-CH₂-) at ~3.9-4.1 ppm.

Critical Check: The aromatic region (7.0-8.0 ppm) must show a specific splitting pattern for

a 1,2,3-trisubstituted benzene (typically two doublets and a triplet, or a multiplet depending

on overlap). The coupling constants will differ significantly from the 1,2,4-trisubstituted

pattern of the 4-chloro isomer.

Application in Drug Development
This molecule is not merely a laboratory curiosity; it is a functional scaffold.

Impurity Profiling (The "Gatekeeper" Role)
In the synthesis of Diclofenac or Aceclofenac, oxidative degradation or incomplete

carbonylation can lead to side products retaining the phenylacetic acid core. This molecule

serves as a Reference Standard to quantify such impurities. If this impurity exceeds 0.10% in a

drug substance, it triggers mandatory toxicological qualification under ICH Q3A(R2) guidelines.

Scaffold for Heterocycles
The proximity of the methoxycarbonyl (electrophile) and acetic acid (nucleophile precursor)

groups allows for rapid cyclization into Isocoumarins (anticoagulant potential) or Isoindolinones
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(anti-inflammatory potential).

Diagram 2: Analytical Decision Tree
Use this logic flow to determine if an unknown impurity is the target molecule.

Unknown Impurity Detected
(RT ~12.5 min)

ESI(-) Mass Spec
m/z = 227.0?

Cl Isotope Pattern?
(3:1 Ratio)

Yes

Reject / Identify as
Regioisomer

NoLoss of CO2 (-44)?

Yes

No

1H NMR: Aromatic Pattern
(1,2,3-trisubstituted)

Yes

CONFIRMED IDENTITY:
2-[2-Chloro-6-(methoxycarbonyl)

phenyl]acetic acid

Matches Mismatch

Click to download full resolution via product page

Caption: Figure 2. Analytical decision matrix for confirming the identity of the target

impurity/intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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